Cas no 2171971-86-9 (tert-butyl N-4-(4-chloro-3-methylphenyl)-3-hydroxybutyl-N-methylcarbamate)

• Product Name: tert-butyl N-4-(4-chloro-3-methylphenyl)-3-hydroxybutyl-N-methylcarbamate
• CAS No: 2171971-86-9
• MF: C₁₇H₂₆ClNO₃
• MW: 327.846244335175
• CID: 6378717
• PubChem ID: 165521808
• Update Time: 2025-08-02

tert-butyl N-4-(4-chloro-3-methylphenyl)-3-hydroxybutyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(4-chloro-3-methylphenyl)-3-hydroxybutyl-N-methylcarbamate
• 2171971-86-9
• tert-butyl N-[4-(4-chloro-3-methylphenyl)-3-hydroxybutyl]-N-methylcarbamate
• EN300-1282916

• Inchi： 1S/C17H26ClNO3/c1-12-10-13(6-7-15(12)18)11-14(20)8-9-19(5)16(21)22-17(2,3)4/h6-7,10,14,20H,8-9,11H2,1-5H3
• InChI Key： DGTGSYNPKXDJNA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(CCN(C)C(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 327.1601214g/mol
• Monoisotopic Mass: 327.1601214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-4-(4-chloro-3-methylphenyl)-3-hydroxybutyl-N-methylcarbamate

Research Brief on tert-butyl N-4-(4-chloro-3-methylphenyl)-3-hydroxybutyl-N-methylcarbamate (CAS: 2171971-86-9)

The compound tert-butyl N-4-(4-chloro-3-methylphenyl)-3-hydroxybutyl-N-methylcarbamate (CAS: 2171971-86-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug development, particularly in the context of enzyme inhibition and targeted therapy. The presence of both a chloro-methylphenyl group and a hydroxybutyl moiety suggests its potential as a versatile intermediate or active pharmaceutical ingredient (API) in the synthesis of more complex therapeutic agents.

Recent studies have focused on elucidating the pharmacokinetic and pharmacodynamic properties of this compound. One notable investigation explored its role as a precursor in the synthesis of novel kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The tert-butyl carbamate group in the molecule has been identified as a key structural element that enhances stability and bioavailability, making it a promising candidate for further development. Additionally, the chloro-methylphenyl moiety has been linked to improved binding affinity to specific biological targets, as demonstrated in in vitro assays.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated a series of derivatives based on tert-butyl N-4-(4-chloro-3-methylphenyl)-3-hydroxybutyl-N-methylcarbamate. The study highlighted the compound's ability to modulate the activity of certain protein kinases, with particular efficacy observed in inhibiting aberrant signaling pathways associated with tumor growth. The researchers employed advanced computational modeling and X-ray crystallography to elucidate the binding interactions between the compound and its target enzymes, providing valuable insights for future drug design efforts.

Another significant development involves the application of this compound in the field of neurodegenerative diseases. Preliminary findings from a collaborative study between academic and industry researchers suggest that derivatives of tert-butyl N-4-(4-chloro-3-methylphenyl)-3-hydroxybutyl-N-methylcarbamate may exhibit neuroprotective properties. The study, which utilized both cell-based and animal models, reported reduced oxidative stress and improved neuronal survival in the presence of these compounds. These results open new avenues for the development of therapeutics targeting conditions such as Alzheimer's and Parkinson's diseases.

The synthesis and scalability of tert-butyl N-4-(4-chloro-3-methylphenyl)-3-hydroxybutyl-N-methylcarbamate have also been subjects of recent research. A 2024 patent application disclosed an optimized synthetic route that improves yield and reduces the environmental impact of production. This advancement is particularly relevant for the pharmaceutical industry, where efficient and sustainable manufacturing processes are increasingly prioritized. The patent outlines a multi-step procedure that leverages green chemistry principles, including the use of catalytic reagents and solvent-free conditions at critical stages.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from tert-butyl N-4-(4-chloro-3-methylphenyl)-3-hydroxybutyl-N-methylcarbamate. Issues such as metabolic stability, potential off-target effects, and formulation optimization require further investigation. Ongoing research aims to address these limitations through structural modifications and advanced delivery systems. For instance, recent work has explored the conjugation of this compound with nanoparticle carriers to enhance its tissue-specific delivery and reduce systemic toxicity.

In conclusion, tert-butyl N-4-(4-chloro-3-methylphenyl)-3-hydroxybutyl-N-methylcarbamate (CAS: 2171971-86-9) represents a chemically intriguing and pharmacologically promising scaffold in modern drug discovery. Its versatility as a building block for various therapeutic agents, combined with recent advancements in its synthesis and biological evaluation, positions it as a compound of significant interest in the chemical biology and pharmaceutical communities. Future research directions likely will focus on expanding its therapeutic applications, optimizing its drug-like properties, and advancing promising derivatives through preclinical and clinical development pipelines.